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Compound of Interest

Compound Name: Benzyl decanoate

Cat. No.: B484884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Benzyl decanoate (CAS Number:

42175-41-7), a phenylmethyl ester of decanoic acid. It is intended to serve as a core reference

for professionals in research and development, offering detailed information on its chemical

properties, synthesis, analytical methods, and potential applications.

Core Chemical and Physical Properties
Benzyl decanoate, also known as Benzyl caprate or Phenylmethyl decanoate, is a colorless,

oily liquid.[1][2] It is characterized by a very faint, fatty-waxy, and remotely floral odor.[1] Its key

physicochemical properties are summarized below.
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Property Value Source(s)

CAS Number 42175-41-7 [1][2][3][4]

Molecular Formula C₁₇H₂₆O₂ [1][4]

Molecular Weight 262.387 g/mol [1][4]

Boiling Point 345 °C [1]

Density 0.956 g/cm³ [1]

Flash Point
109.44 °C (229.00 °F) (Closed

Cup)
[3]

Appearance Colorless oily liquid [1]

Synonyms

Benzyl caprate, Decanoic acid

benzyl ester, Phenylmethyl

decanoate

[1][2][4]

Synthesis and Analysis Workflows
The production and quality control of Benzyl decanoate involve standard organic chemistry

and analytical procedures. The following diagrams illustrate the typical workflows for its

synthesis and subsequent analysis.

Workflow for Synthesis and Purification of Benzyl Decanoate.
Workflow for Quality Control (QC) Analysis via GC-MS.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific results. The

following sections provide established protocols for the synthesis and analysis of Benzyl
decanoate.

Benzyl decanoate is efficiently produced via the direct acid-catalyzed esterification of benzyl

alcohol with decanoic acid.[1]

Objective: To synthesize Benzyl decanoate from stoichiometric equivalents of benzyl alcohol

and decanoic acid.
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Materials:

Decanoic acid (1.0 eq)

Benzyl alcohol (1.1 eq)

Concentrated Sulfuric Acid (H₂SO₄, catalytic amount, ~0.02 eq)

Toluene (as solvent for azeotropic removal of water)

5% Sodium bicarbonate (NaHCO₃) aqueous solution

Saturated Sodium chloride (NaCl) aqueous solution (Brine)

Anhydrous Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, separatory funnel,

rotary evaporator.

Methodology:

Reaction Setup: To a round-bottom flask, add decanoic acid, benzyl alcohol, and toluene.

Catalysis: While stirring, carefully add the catalytic amount of concentrated sulfuric acid.

Reflux: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the

mixture to reflux using a heating mantle. Water produced during the reaction will be collected

in the Dean-Stark trap as an azeotrope with toluene.

Monitoring: Continue the reflux until no more water is collected in the trap, indicating the

reaction is complete (typically 3-5 hours).

Work-up & Neutralization: Cool the reaction mixture to room temperature. Transfer the

mixture to a separatory funnel and wash sequentially with:

Water (to remove the bulk of the acid).

5% sodium bicarbonate solution (to neutralize any remaining acid; caution, CO₂ evolution).
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Brine (to break emulsions and begin drying the organic layer).

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the toluene solvent using a rotary

evaporator.

Purification: The resulting crude product can be further purified by vacuum distillation to yield

pure Benzyl decanoate.

GC-MS is a primary analytical technique for confirming the identity and assessing the purity of

volatile compounds like Benzyl decanoate.[4]

Objective: To identify Benzyl decanoate and determine its purity in a given sample.

Instrumentation & Materials:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Capillary Column suitable for esters (e.g., DB-5ms, HP-5ms, or similar).

Helium (Carrier Gas).

Sample of Benzyl decanoate.

Volatile solvent (e.g., Dichloromethane, Ethyl Acetate).

NIST Mass Spectral Library for compound identification.

Methodology:

Sample Preparation: Prepare a dilute solution of the Benzyl decanoate sample (~1 mg/mL)

in a suitable volatile solvent.

GC-MS Method Setup:

Injector: Set to 250°C, split mode (e.g., 50:1 split ratio).
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Oven Program: Start at 100°C, hold for 2 minutes. Ramp up to 280°C at a rate of

15°C/minute. Hold at 280°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

MS Parameters: Electron Ionization (EI) at 70 eV. Scan range of 40-400 m/z. Set ion

source and transfer line temperatures (e.g., 230°C and 280°C, respectively).

Injection: Inject 1 µL of the prepared sample into the GC.

Data Acquisition: Start the data acquisition run. The GC will separate the components of the

sample, and the MS will generate mass spectra for the eluting compounds.

Data Analysis:

Identification: Compare the obtained mass spectrum of the major peak with the NIST

library. A high match index confirms the identity as Benzyl decanoate.

Purity Assessment: Integrate the peak areas in the resulting total ion chromatogram (TIC).

The purity is calculated as the percentage of the area of the Benzyl decanoate peak

relative to the total area of all peaks.

Applications and Safety
Fragrance Industry: Benzyl decanoate has been suggested for use as a fixative in floral

fragrance compositions.[1]

Research & Development: It is supplied by chemical companies that support the

pharmaceutical industry through various stages of drug discovery.[3] In this context, it may

serve as a building block for more complex molecules, a non-active ingredient (excipient) in

formulations, or as a reference standard.

A specific Safety Data Sheet (SDS) for Benzyl decanoate was not available in the consulted

search results. Therefore, handling precautions should be based on structurally similar

compounds, such as other benzyl esters (e.g., Benzyl acetate, Benzyl benzoate).[5][6]

Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-
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resistant gloves, and a lab coat. Avoid inhalation of vapors and direct contact with skin and

eyes.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep

away from strong oxidizing agents, acids, and bases.[5]

Toxicity: The toxicological properties have not been fully investigated.[5] Similar compounds

can be harmful if swallowed.[6]

Environmental: Many esters are classified as toxic to aquatic life with long-lasting effects.[6]

Avoid release into the environment.[6]

Disclaimer: The safety information provided is based on related compounds and should be

used as a guideline. Always consult a specific and current Safety Data Sheet (SDS) for Benzyl
decanoate (CAS 42175-41-7) from the supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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